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Compound of Interest

Compound Name: Solvent yellow 19

Cat. No.: B082571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Solvent Yellow 19 (also known as

Somalia Yellow R or C.I. 13900:1), a non-polar, oil-soluble azo dye, and explores its potential

applications in the staining of non-polar materials. While primarily utilized in industrial settings

for coloring plastics, coatings, and inks, its chemical properties suggest its utility as a staining

agent in laboratory and research environments for the visualization of lipids, oils, and other

hydrophobic substances.

Core Properties of Solvent Yellow 19
Solvent Yellow 19 is a synthetic dye characterized by its vibrant yellow color and its solubility

in organic solvents.[1][2] These properties make it a candidate for lipophilic staining, where the

dye preferentially partitions into non-polar environments.

Chemical and Physical Data
A summary of the key quantitative data for Solvent Yellow 19 is presented in the table below. It

is important to note that some discrepancies in molecular formula and weight exist across

different sources.
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Property Value References

C.I. Name Solvent Yellow 19

Synonyms
Somalia Yellow R, C.I.

13900:1, Fast Yellow GR
[3][4]

CAS Number 10343-55-2

Molecular Formula
C16H11CrN4O8S /

C16H14N4O8S
[1]

Appearance Yellow powder

Solubility

Insoluble in water; Soluble in

ethanol, acetone, chloroform,

and other organic solvents.

[2]

Solubility Data
The solubility of Solvent Yellow 19 in various organic solvents is a critical parameter for its

application in non-polar staining. The following table provides a summary of available solubility

data.

Solvent Solubility (g/L)

Ethanol 300

1-methoxy-2-propanol 500

n-Propanol 400

2-ethoxyethanol 500

Methyl Ethyl Ketone (MEK) 500

Ethyl Acetate 400

Toluene 400
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General Experimental Protocol for Non-Polar
Staining
While specific, validated protocols for the use of Solvent Yellow 19 in biological or materials

science staining are not widely published, a general methodology can be adapted from

protocols for other solvent-based lipid stains like Sudan IV or Oil Red O. The following is a

generalized protocol that can serve as a starting point for developing a specific application.

Optimization of dye concentration, solvent system, and incubation time is highly recommended.

I. Preparation of Staining Solution
Stock Solution: Prepare a saturated stock solution of Solvent Yellow 19 in a suitable organic

solvent such as 95% ethanol or isopropanol. The high solubility of Solvent Yellow 19 in

these solvents allows for the creation of a concentrated stock.

Working Solution: Dilute the stock solution with the same solvent to achieve the desired

working concentration. A typical starting point for solvent-based lipid stains is a 0.3-0.5%

(w/v) solution. The solution should be freshly prepared and filtered before use to remove any

undissolved particles.

II. Sample Preparation
For Biological Samples (e.g., tissues, cells):

Fixation: Fix the samples using a standard fixative such as 10% neutral buffered formalin.

Avoid lipid-dissolving fixatives.

Sectioning: For tissues, prepare frozen sections as paraffin embedding will remove lipids.

Washing: Wash the sections briefly in distilled water.

For Non-Biological Materials (e.g., polymers, formulations):

Ensure the surface to be stained is clean and free of contaminants.

The material should be compatible with the solvent used for the staining solution.
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III. Staining Procedure
Pre-treatment: Briefly rinse the sample with the solvent used for the working solution (e.g.,

70% ethanol) to facilitate dye penetration.

Incubation: Immerse the sample in the Solvent Yellow 19 working solution. Incubation times

can vary significantly depending on the sample and desired staining intensity. A starting point

could be 10-30 minutes at room temperature.

Differentiation: Briefly rinse the stained sample in the solvent (e.g., 70% ethanol) to remove

excess dye. This step is crucial for reducing background staining and enhancing contrast.

Washing: Wash the sample thoroughly with distilled water.

Counterstaining (for biological samples): If desired, a counterstain such as hematoxylin can

be used to visualize cell nuclei.

Mounting: Mount the sample in an aqueous mounting medium.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for non-polar staining using a solvent

dye like Solvent Yellow 19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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